Cas no 1212933-22-6 ((2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1212933-22-6
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5086090
• PubChem ID: 66513529
• Update Time: 2026-03-02

(2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(2-(methylthio)phenyl)ethan-1-ol
• D96367
• (2R)-2-AMINO-2-(2-METHYLTHIOPHENYL)ETHAN-1-OL
• (2R)-2-AMINO-2-[2-(METHYLSULFANYL)PHENYL]ETHAN-1-OL
• (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol
• (2R)-2-amino-2-(2-methylsulfanylphenyl)ethanol
• (2R)-2-AMINO-2-[2-(METHYLSULFANYL)PHENYL]ETHANOL
• AKOS015927727
• 1212933-22-6
• EN300-1847096
• BS-47378

• Inchi： 1S/C9H13NOS/c1-12-9-5-3-2-4-7(9)8(10)6-11/h2-5,8,11H,6,10H2,1H3/t8-/m0/s1
• InChI Key： BAWOOENCESFOIH-QMMMGPOBSA-N
• SMILES： S(C)C1C=CC=CC=1[C@H](CO)N

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6

Additional information on (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol (CAS: 1212933-22-6)

The compound (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol (CAS: 1212933-22-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the synthesis of (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported a novel catalytic system that utilizes chiral ligands to facilitate the stereoselective formation of the target compound. This advancement not only improves the yield but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.

Pharmacological studies have revealed that (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol exhibits potent activity as a modulator of specific biological pathways. In vitro and in vivo experiments have demonstrated its efficacy in targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, the compound has shown inhibitory effects on key pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

Further investigations into the mechanism of action have uncovered that (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol interacts with specific protein targets, leading to the modulation of downstream signaling cascades. Structural-activity relationship (SAR) studies have been conducted to optimize the compound's binding affinity and selectivity, paving the way for the development of next-generation derivatives with enhanced therapeutic profiles.

In addition to its therapeutic potential, (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol has also been explored for its applications in drug delivery systems. Recent research has highlighted its ability to improve the bioavailability of poorly soluble drugs when used as a co-crystal former. This property is particularly valuable in the formulation of oral medications, where solubility is often a limiting factor.

Despite these promising findings, challenges remain in the clinical translation of (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol. Issues such as metabolic stability, toxicity profiles, and large-scale production need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to clinical applications.

In conclusion, the recent advancements in the study of (2R)-2-amino-2-2-(methylsulfanyl)phenylethan-1-ol (CAS: 1212933-22-6) underscore its potential as a versatile scaffold in drug discovery. Continued research efforts are expected to further elucidate its pharmacological properties and expand its therapeutic applications, making it a valuable asset in the field of chemical biology and medicine.